Cas no 2138535-53-0 (5-fluoro-N-(pentan-3-yl)pyrazin-2-amine)

• Product Name: 5-fluoro-N-(pentan-3-yl)pyrazin-2-amine
• CAS No: 2138535-53-0
• MF: C₉H₁₄FN₃
• MW: 183.225965023041
• CID: 6201948
• PubChem ID: 165963926
• Update Time: 2025-05-22

5-fluoro-N-(pentan-3-yl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-N-(pentan-3-yl)pyrazin-2-amine
• EN300-1142643
• 2138535-53-0

• Inchi： 1S/C9H14FN3/c1-3-7(4-2)13-9-6-11-8(10)5-12-9/h5-7H,3-4H2,1-2H3,(H,12,13)
• InChI Key： LBBARWVJXYVTTN-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=N1)NC(CC)CC

Computed Properties

• Exact Mass: 183.11717562g/mol
• Monoisotopic Mass: 183.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.8Ų

Additional information on 5-fluoro-N-(pentan-3-yl)pyrazin-2-amine

5-Fluoro-N-(Pentan-3-yl)Pyrazin-2-Amine: A Comprehensive Overview

5-fluoro-N-(pentan-3-yl)pyrazin-2-amine is a compound with the CAS number 2138535-53-0, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazine derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of 5-fluoro-N-(pentan-3-yl)pyrazin-2-amine consists of a pyrazine ring substituted with a fluoro group at position 5 and an N-substituted pentan-3-yl group at position 2. This unique combination of substituents imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of pyrazine derivatives as promising candidates for the development of novel therapeutic agents. The fluoro group at position 5 introduces electron-withdrawing effects, which can enhance the compound's reactivity and bioavailability. Meanwhile, the N-(pentan-3-yl) substituent at position 2 contributes to the molecule's lipophilicity, making it more suitable for crossing biological membranes. These structural features make 5-fluoro-N-(pentan-3-yl)pyrazin-2-amine an attractive target for researchers exploring new drug candidates.

The synthesis of 5-fluoro-N-(pentan-3-yl)pyrazin-2-amine involves a multi-step process that typically begins with the preparation of pyrazine derivatives. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of this compound, ensuring higher yields and better purity. For instance, researchers have employed microwave-assisted synthesis techniques to accelerate reaction times while maintaining product quality. Such innovations underscore the importance of continuous improvement in synthetic chemistry to meet the demands of modern drug discovery.

In terms of pharmacological activity, 5-fluoro-N-(pentan-3-yl)pyrazin-2-amine has shown potential as an inhibitor of certain enzymes and receptors involved in disease pathways. Preclinical studies have demonstrated its ability to modulate key signaling pathways associated with inflammation and oxidative stress, making it a candidate for anti-inflammatory and antioxidant therapies. Additionally, this compound has exhibited selective cytotoxicity against cancer cell lines, suggesting its potential role in anticancer drug development.

The application of 5-fluoro-N-(pentan-3-y1)pyrazin--amine extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of new semiconductors or light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers, which could be utilized in nanotechnology applications. These diverse applications highlight the versatility of this compound across multiple scientific disciplines.

From an environmental perspective, understanding the degradation pathways and ecological impact of 5-fluoro-N-(pentan--yl)pyrazin--amine is crucial for its safe use and disposal. Recent studies have investigated its biodegradability under various environmental conditions, providing insights into its persistence in natural systems. These findings are essential for regulatory agencies and industries aiming to comply with environmental protection standards.

In conclusion, 5-fluoro-N-(pentan--yl)pyrazin--amine represents a multifaceted compound with significant potential in both therapeutic and materials science applications. Its unique chemical structure, coupled with advancements in synthetic methods and pharmacological research, positions it as a valuable asset in contemporary scientific exploration. As research continues to unfold, this compound is likely to contribute even more to our understanding of pyrazine derivatives and their role in addressing global health and technological challenges.